Cas no 1823333-62-5 (4-Pyrimidinemethanamine, 2-methyl-α-methylene-)

• Product Name: 4-Pyrimidinemethanamine, 2-methyl-α-methylene-
• CAS No: 1823333-62-5
• MF: C₇H₉N₃
• MW: 135.166460752487
• CID: 6788678
• Update Time: 2025-11-01

4-Pyrimidinemethanamine, 2-methyl-α-methylene- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinemethanamine, 2-methyl-α-methylene-

• Inchi： 1S/C7H9N3/c1-5(8)7-3-4-9-6(2)10-7/h3-4H,1,8H2,2H3
• InChI Key： JLQOGOTVUBKXAT-UHFFFAOYSA-N
• SMILES： C(C1C=CN=C(N=1)C)(N)=C

Experimental Properties

• Density: 1.080±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(predicted)
• Boiling Point: 265.0±23.0 °C(predicted)
• pka: 4.26±0.32(predicted)

Additional information on 4-Pyrimidinemethanamine, 2-methyl-α-methylene-

4-Pyrimidinemethanamine, 2-methyl-α-methylene- (CAS No. 1823333-62-5): An Overview of Its Structure, Properties, and Applications

4-Pyrimidinemethanamine, 2-methyl-α-methylene- (CAS No. 1823333-62-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological properties and therapeutic applications.

The chemical structure of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- is characterized by a pyrimidine ring with a methylene group attached to the nitrogen at the 4-position and a methyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it a promising candidate for various research and development activities.

In recent years, there has been a growing interest in the development of pyrimidine-based compounds due to their potential as lead molecules in drug discovery. 4-Pyrimidinemethanamine, 2-methyl-α-methylene- has been studied for its ability to interact with various biological targets, including enzymes, receptors, and nucleic acids. These interactions can modulate cellular processes and pathways, making the compound a valuable tool in understanding disease mechanisms and developing new therapeutic strategies.

One of the key areas of research involving 4-Pyrimidinemethanamine, 2-methyl-α-methylene- is its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, studies have shown that this compound can effectively inhibit certain kinases, which are crucial enzymes in signal transduction pathways. By modulating kinase activity, 4-Pyrimidinemethanamine, 2-methyl-α-methylene- may have applications in treating diseases such as cancer and inflammatory disorders.

Beyond its enzymatic inhibition properties, 4-Pyrimidinemethanamine, 2-methyl-α-methylene- has also been investigated for its ability to interact with nucleic acids. Pyrimidine derivatives are known to form stable complexes with DNA and RNA, which can affect gene expression and replication processes. This property makes 4-Pyrimidinemethanamine, 2-methyl-α-methylene- a potential candidate for developing novel antiviral and anticancer agents.

In addition to its biological activities, the physical and chemical properties of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- are also of interest. The compound is typically synthesized through a series of well-defined chemical reactions, ensuring high purity and structural integrity. Its solubility in various solvents and stability under different conditions make it suitable for use in both laboratory research and industrial applications.

The synthesis of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- involves several steps that are optimized to achieve high yields and purity. One common synthetic route involves the reaction of a suitable pyrimidine precursor with a methylating agent followed by the introduction of the methylene group through a Wittig reaction or similar methodology. The resulting compound is then purified using techniques such as column chromatography or recrystallization to ensure its quality for further studies.

The biological evaluation of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- typically involves in vitro assays to assess its activity against specific targets. These assays can include enzyme inhibition assays, cell-based assays to evaluate cytotoxicity and antiproliferative effects, and binding studies to determine the compound's affinity for nucleic acids or other biomolecules. The results from these studies provide valuable insights into the mechanism of action of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- and its potential therapeutic applications.

In vivo studies have also been conducted to evaluate the pharmacokinetic properties of 4-Pyrimidinemethanamine, 2-methyl-α-methylene-. These studies focus on parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles. Understanding these properties is crucial for optimizing the compound's formulation and dosing regimens for clinical use.

The potential therapeutic applications of 4-Pyrimidinemethanamine, 2-methyl-α-methylene- are diverse and promising. In cancer research, this compound has shown potential as an antiproliferative agent by inhibiting key enzymes involved in cell cycle regulation and apoptosis. Additionally, its ability to interact with nucleic acids suggests that it may have applications in developing new antiviral therapies targeting viral replication processes.

In conclusion, 4-Pyrimidinemethanamine, 2-methyl-α-methylene- (CAS No. 1823333-62-5) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore new applications and optimize its properties for clinical use.